Cas no 229342-86-3 (3-Chloro-4-methyl-2-thiophenecarboxylic Acid)

3-Chloro-4-methyl-2-thiophenecarboxylic acid is a heterocyclic carboxylic acid derivative featuring a thiophene ring substituted with chloro and methyl functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive carboxylic acid group allows for further derivatization, while the chloro and methyl substituents enhance its utility in cross-coupling reactions and regioselective modifications. The structural features of this compound make it valuable for constructing complex molecular frameworks. It is typically handled under standard laboratory conditions, with stability suitable for controlled synthetic applications.
3-Chloro-4-methyl-2-thiophenecarboxylic Acid structure
229342-86-3 structure
Product Name:3-Chloro-4-methyl-2-thiophenecarboxylic Acid
CAS No:229342-86-3
MF:C6H5ClO2S
MW:176.620699644089
MDL:MFCD01570120
CID:245206
PubChem ID:4616920
Update Time:2025-10-29

3-Chloro-4-methyl-2-thiophenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-methylthiophene-2-carboxylic acid
    • 2-Thiophenecarboxylicacid, 3-chloro-4-methyl-
    • 3-chloro-4-methyl-2-Thiophenecarboxylic acid
    • 3-chloranyl-4-methyl-thiophene-2-carboxylic acid
    • 3-chloro-4-methyl-thiophen-2-carboxylic acid
    • 3-chloro-4-methyl-thiophene-2-carboxylic acid
    • HMS552K02
    • DTXSID50404938
    • FS-1509
    • EN300-176370
    • SCHEMBL3636522
    • FT-0615424
    • CS-0309337
    • MFCD01570120
    • Z1198157106
    • 2-Thiophenecarboxylic acid, 3-chloro-4-methyl-
    • AKOS006227702
    • W16284
    • 229342-86-3
    • A816433
    • 3-Chloro-4-methylthiophene-2-carboxylicacid
    • 3-Chloro-4-methyl-2-thiophenecarboxylic acid, AldrichCPR
    • LCMXOGJHXOFWNQ-UHFFFAOYSA-N
    • Maybridge1_003918
    • 3-CHLORO-4-METHYL-2-THIOPHENECARBOXYLICACID
    • A811772
    • DA-23790
    • 3-Chloro-4-methyl-2-thiophenecarboxylic Acid
    • MDL: MFCD01570120
    • Inchi: 1S/C6H5ClO2S/c1-3-2-10-5(4(3)7)6(8)9/h2H,1H3,(H,8,9)
    • InChI Key: LCMXOGJHXOFWNQ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)SC=C1C

Computed Properties

  • Exact Mass: 175.97000
  • Monoisotopic Mass: 175.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 65.5A^2

Experimental Properties

  • Density: 1.475
  • Melting Point: 223-224°C
  • Boiling Point: 298.7°C at 760 mmHg
  • Flash Point: 134.4°C
  • Refractive Index: 1.606
  • PSA: 65.54000
  • LogP: 2.40810

3-Chloro-4-methyl-2-thiophenecarboxylic Acid Security Information

  • Safety Instruction: S26-S36/37/39-S45
  • Hazardous Material Identification: C
  • Risk Phrases:R34
  • Safety Term:S26;S36/37/39;S45

3-Chloro-4-methyl-2-thiophenecarboxylic Acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 3-Chloro-4-methyl-2-thiophenecarboxylic Acid

Comprehensive Overview of 3-Chloro-4-methyl-2-thiophenecarboxylic Acid (CAS No. 229342-86-3)

3-Chloro-4-methyl-2-thiophenecarboxylic Acid (CAS No. 229342-86-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene derivative is characterized by its unique molecular structure, featuring a chloro and methyl substitution on the thiophene ring, which enhances its reactivity and utility in synthetic chemistry. Researchers and industries are increasingly exploring its potential as a building block for drug development, particularly in the synthesis of heterocyclic compounds.

The compound's CAS number 229342-86-3 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its carboxylic acid functional group makes it a versatile intermediate for amide formation, esterification, and other organic transformations. Recent studies highlight its role in designing bioactive molecules, aligning with the growing demand for sustainable chemistry and green synthesis practices. This aligns with the broader industry shift toward eco-friendly and cost-effective methodologies.

In the context of user search trends, queries such as "applications of 3-Chloro-4-methyl-2-thiophenecarboxylic Acid" and "synthesis methods for thiophene derivatives" reflect rising interest in its practical uses. The compound's relevance extends to material science, where its electronic properties are investigated for organic semiconductors and conductive polymers. Such applications resonate with the surge in renewable energy research, addressing global concerns about energy efficiency and carbon footprint reduction.

From a technical standpoint, the chloro-methyl-thiophene scaffold offers steric and electronic modulation, enabling tailored molecular design. This adaptability is crucial for medicinal chemists targeting enzyme inhibitors or receptor modulators. Notably, the compound's solubility and stability profiles are frequently discussed in scientific forums, underscoring its laboratory applicability. Analytical techniques like HPLC and NMR are commonly employed to validate its purity, a topic often searched by quality control professionals.

Emerging market trends also highlight the demand for high-purity 3-Chloro-4-methyl-2-thiophenecarboxylic Acid, driven by pharmaceutical outsourcing and contract research organizations (CROs). The compound's patent landscape reveals ongoing innovations, particularly in anticancer and antimicrobial agent development. These findings cater to investor queries about specialty chemicals with high growth potential.

In summary, 3-Chloro-4-methyl-2-thiophenecarboxylic Acid (CAS No. 229342-86-3) exemplifies the intersection of scientific advancement and industrial utility. Its multifaceted applications, from drug discovery to advanced materials, position it as a keystone compound in modern chemistry. As research methodologies evolve, this thiophene-based acid is poised to play a pivotal role in addressing global health and sustainability challenges.

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